3-beta-Hydroxy-6-beta,7-beta-epoxy-canrenone
Catalog No.
S14869938
CAS No.
114577-03-6
M.F
C22H30O4
M. Wt
358.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
114577-03-6
Product Name
3-beta-Hydroxy-6-beta,7-beta-epoxy-canrenone
IUPAC Name
(1R,2R,4S,7S,10R,11S,14S,15R,18S)-7-hydroxy-10,14-dimethylspiro[3-oxapentacyclo[9.7.0.02,4.05,10.014,18]octadec-5-ene-15,5'-oxolane]-2'-one
Molecular Formula
C22H30O4
Molecular Weight
358.5 g/mol
InChI
InChI=1S/C22H30O4/c1-20-7-3-12(23)11-15(20)18-19(25-18)17-13(20)4-8-21(2)14(17)5-9-22(21)10-6-16(24)26-22/h11-14,17-19,23H,3-10H2,1-2H3/t12-,13-,14-,17+,18-,19+,20+,21-,22+/m0/s1
InChI Key
XQXVYVWEJOZZCR-IQYOSELVSA-N
Canonical SMILES
CC12CCC(C=C1C3C(O3)C4C2CCC5(C4CCC56CCC(=O)O6)C)O
Isomeric SMILES
C[C@]12CC[C@@H](C=C1[C@H]3[C@H](O3)[C@@H]4[C@@H]2CC[C@]5([C@H]4CC[C@@]56CCC(=O)O6)C)O
XLogP3
2.6
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
358.21440943 g/mol
Monoisotopic Mass
358.21440943 g/mol
Heavy Atom Count
26
Dates
Last modified: 08-10-2024
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